molecular formula C12H16ClN3O2 B8490201 Methyl 2-chloro-6-(cyclohexylamino)pyrimidine-4-carboxylate

Methyl 2-chloro-6-(cyclohexylamino)pyrimidine-4-carboxylate

Cat. No.: B8490201
M. Wt: 269.73 g/mol
InChI Key: FNGNZHCGMTYLGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-chloro-6-(cyclohexylamino)pyrimidine-4-carboxylate is a useful research compound. Its molecular formula is C12H16ClN3O2 and its molecular weight is 269.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16ClN3O2

Molecular Weight

269.73 g/mol

IUPAC Name

methyl 2-chloro-6-(cyclohexylamino)pyrimidine-4-carboxylate

InChI

InChI=1S/C12H16ClN3O2/c1-18-11(17)9-7-10(16-12(13)15-9)14-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15,16)

InChI Key

FNGNZHCGMTYLGH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=NC(=N1)Cl)NC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cooled (0° C.) solution of methyl 2,4-dichloropyrimidine-6-carboxylate (Apollo, OR2558, 10.00 g; 48.31 mmol) in THF (300 mL) was treated with a solution of cyclohexylamine (Fluka, 5.53 mL; 48.3 mmol) and triethylamine (7.37 mL; 53.1 mmol) in THF (100 mL). The reaction mixture was stirred for 16 hours at RT. Water (50 mL) was poured into the reaction mixture which was extracted with EtOAc. The combined organic extracts were dried over magnesium sulfate, filtered and concentrated to obtain the crude product, which was purified by column chromatography (silica) eluting with cyclohexane containing increasing amounts of EtOAc. The title product was obtained as a white solid.
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
5.53 mL
Type
reactant
Reaction Step Two
Quantity
7.37 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three

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